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Compound of Interest

Compound Name: 4-Hydroxy-4'-nitrobiphenyl

Cat. No.: B1295355 Get Quote

Chemical Identification and Physical Properties
4'-Nitro-[1,1'-biphenyl]-4-ol, also known as 4-Hydroxy-4'-nitrobiphenyl, is a specialized

organic compound used as an intermediate in various chemical syntheses, including

pharmaceuticals and dyes.[1]

Property Value Source

Molecular Formula C₁₂H₉NO₃ [1]

Molecular Weight 215.20 g/mol [1][2]

CAS Number 3916-44-7 [1][2]

Appearance
Yellow to light brown crystalline

powder
[1]

Melting Point 198–202°C [1]

Solubility

Low solubility in water; Soluble

in ethanol, acetone, and

dimethyl sulfoxide (DMSO)

[1]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication.

GHS Element Classification Details Source

Pictogram
GHS07 (Exclamation

Mark)

Signal Word Warning [2]

Hazard Statements

H315: Causes skin

irritation.H319:

Causes serious eye

irritation.

[2]

Precautionary

Statements

P264, P280,

P302+P352,

P305+P351+P338,

P321, P332+P313,

P337+P313, P362

A combination of

prevention, response,

and storage

statements.

[2]

Below is a diagram illustrating the general workflow for GHS hazard communication.
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GHS Hazard Communication Workflow
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While specific toxicological studies like LD50 or LC50 values for 4'-Nitro-[1,1'-biphenyl]-4-ol are

not detailed in the provided results, the GHS classification indicates significant health hazards

upon contact. The chemical, physical, and toxicological properties have not been thoroughly

investigated.

Key Health Effects:

Skin Irritation: Causes skin irritation upon contact.[2]

Eye Irritation: Causes serious eye irritation.

Handling, Storage, and Personal Protection
Proper handling and storage are critical to minimize exposure risks.
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Aspect Recommendation Source

Handling

Handle in a well-ventilated

place. Avoid formation of dust

and aerosols. Wear suitable

protective clothing, gloves, and

eye/face protection. Wash skin

thoroughly after handling.

[3]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place. Keep

sealed in dry, room

temperature conditions.

[3]

Personal Protective Equipment

(PPE)

Eye/Face Protection: Wear

safety glasses with side-

shields or goggles. Skin

Protection: Wear protective

gloves and clothing to prevent

skin exposure. Respiratory

Protection: Use a

NIOSH/MSHA approved

respirator if exposure limits are

exceeded or irritation is

experienced.

[4]

First-Aid Measures
Immediate and appropriate first-aid is crucial in the event of accidental exposure.
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Exposure Route First-Aid Protocol Source

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[3][5]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a physician if irritation

develops or persists.

[5][6]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes,

also under the eyelids.

Immediately consult a

physician.

[4][5]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

consult a physician

immediately.

[3][5]

Accidental Release and Fire-Fighting Measures
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Scenario Protocol Source

Accidental Release (Spill)

Use personal protective

equipment. Avoid dust

formation. Sweep up and

shovel into suitable containers

for disposal. Prevent product

from entering drains.

[7][8]

Fire-Fighting

Use dry chemical, carbon

dioxide, water spray, or

alcohol-resistant foam. Wear

self-contained breathing

apparatus for firefighting if

necessary.

[3][8]

Hazardous Combustion

Products

May produce carbon

monoxide, carbon dioxide, and

nitrogen oxides (NOx).

[8]

The diagram below outlines a standard workflow for responding to a chemical spill.
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Transportation Information
Due to its nitro group, this compound is classified as a hazardous chemical for transportation.

UN Hazard Class: 6.1 (Toxic Substances)[1]

Proper labeling and handling procedures must be followed to ensure safe transportation.[1]

Experimental Protocols
Specific toxicological testing protocols for 4'-Nitro-[1,1'-biphenyl]-4-ol are not publicly available.

The hazard classifications (e.g., H315: Causes skin irritation) are determined through

standardized tests. The following is a representative methodology based on the OECD

Guideline 404 for an Acute Dermal Irritation/Corrosion study, which would be used to establish

a skin irritation classification.

Objective: To determine the potential of a substance to cause irreversible (corrosion) or

reversible (irritation) skin damage.

Principle: A test substance is applied in a single dose to the skin of an experimental animal

(typically an albino rabbit). The site is observed for dermal reactions at specified intervals.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used. The fur is clipped from the

dorsal area of the trunk approximately 24 hours before the test.

Test Substance Application:

A dose of 0.5 g (for solids) of the test substance is moistened with a small amount of a

suitable vehicle (e.g., water) to form a paste.

The substance is applied to a small area (approx. 6 cm²) of the clipped skin.

The treated area is covered with a gauze patch and secured with non-irritating tape.

Exposure Duration: The exposure period is typically 4 hours. After exposure, the patch and

any residual test substance are removed.
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Observation:

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

Scoring of skin reactions is performed according to a standardized grading scale (e.g.,

Draize scale).

Data Analysis & Classification:

The mean scores for erythema and edema are calculated for each observation time.

The substance is classified as a skin irritant (Category 2, corresponding to H315) if the

mean score for either erythema or edema is ≥ 2.3 but < 4.0, or if other specific criteria for

persistent inflammation are met.

If severe, irreversible tissue damage (necrosis) is observed, the substance is classified as

corrosive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4'-Nitro-[1,1'-biphenyl]-4-ol safety and hazards].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295355#4-nitro-1-1-biphenyl-4-ol-safety-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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